Cas no 2137712-11-7 (4-methyl-1-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-5-sulfonyl chloride)

• Product Name: 4-methyl-1-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-5-sulfonyl chloride
• CAS No: 2137712-11-7
• MF: C₉H₉ClN₄O₂S
• MW: 272.711358785629
• CID: 6507201
• PubChem ID: 165458943
• Update Time: 2025-10-29

4-methyl-1-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-5-sulfonyl chloride
• EN300-737859
• 2137712-11-7

• Inchi： 1S/C9H9ClN4O2S/c1-7-9(17(10,15)16)14(13-12-7)6-8-4-2-3-5-11-8/h2-5H,6H2,1H3
• InChI Key： HJNULJJJISQEHH-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)N=NN1CC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 272.0134744g/mol
• Monoisotopic Mass: 272.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.1Ų

Additional information on 4-methyl-1-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-5-sulfonyl chloride

Recent Advances in the Application of 4-methyl-1-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-5-sulfonyl chloride (CAS: 2137712-11-7) in Chemical Biology and Pharmaceutical Research

The compound 4-methyl-1-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-5-sulfonyl chloride (CAS: 2137712-11-7) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, featuring a triazole core and a pyridinylmethyl substituent, exhibits unique reactivity that makes it valuable for the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and covalent protein modifiers.

One of the key applications of this compound lies in its ability to serve as a sulfonylation agent. The sulfonyl chloride moiety readily reacts with nucleophiles such as amines and alcohols, enabling the efficient introduction of the sulfonamide or sulfonate functional groups into target molecules. This property has been exploited in the synthesis of sulfonamide-based inhibitors targeting various enzymes, including carbonic anhydrases and proteases. The presence of the triazole ring further enhances the binding affinity of these inhibitors through potential hydrogen bonding and π-stacking interactions.

Recent structural-activity relationship (SAR) studies have demonstrated that the pyridinylmethyl group at the N1 position of the triazole ring contributes significantly to the pharmacological properties of derivatives. This substituent not only improves solubility but also provides an additional site for further structural modifications. Researchers have successfully utilized this feature to develop compounds with improved pharmacokinetic profiles.

In the context of covalent drug design, 4-methyl-1-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-5-sulfonyl chloride has shown promise as a warhead for targeting cysteine residues in proteins. The electrophilic sulfonyl chloride group can form stable covalent bonds with thiol groups, making it particularly useful for developing irreversible inhibitors. Recent work has demonstrated its application in creating selective covalent inhibitors for challenging targets such as KRAS G12C mutant proteins.

The synthetic utility of this compound has been further expanded through its use in click chemistry approaches. The triazole core can participate in various cycloaddition reactions, allowing for the rapid assembly of complex molecular architectures. This has been particularly valuable in medicinal chemistry campaigns where rapid structure-activity exploration is required.

Recent safety and toxicity studies have provided important insights into the handling and application of this reagent. While it exhibits good stability under standard laboratory conditions, precautions should be taken due to the reactivity of the sulfonyl chloride group. Proper personal protective equipment and handling in well-ventilated areas are recommended when working with this compound.

Looking forward, the unique combination of structural features in 4-methyl-1-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-5-sulfonyl chloride positions it as a valuable building block for future drug discovery efforts. Its applications in targeted covalent inhibitor design and fragment-based drug discovery are particularly promising areas for further exploration. Continued research into its reactivity patterns and biological applications is expected to yield novel therapeutic candidates in the coming years.